N-(2-Ethoxyethyl)-2-[3-[2-[2-ethoxyethyl(heptyl)amino]-2-oxoethoxy]-2,2-dimethylpropoxy]-N-heptylacetamide
N-(2-Ethoxyethyl)-2-[3-[2-[2-ethoxyethyl(heptyl)amino]-2-oxoethoxy]-2,2-dimethylpropoxy]-N-heptylacetamide
AS-701 is a Li+ selective ionophore in the therapy of manic-depressive illness.
Brand Name:
Vulcanchem
CAS No.:
80712-94-3
VCID:
VC0519457
InChI:
InChI=1S/C31H62N2O6/c1-7-11-13-15-17-19-32(21-23-36-9-3)29(34)25-38-27-31(5,6)28-39-26-30(35)33(22-24-37-10-4)20-18-16-14-12-8-2/h7-28H2,1-6H3
SMILES:
CCCCCCCN(CCOCC)C(=O)COCC(C)(C)COCC(=O)N(CCCCCCC)CCOCC
Molecular Formula:
C31H62N2O6
Molecular Weight:
558.8 g/mol
N-(2-Ethoxyethyl)-2-[3-[2-[2-ethoxyethyl(heptyl)amino]-2-oxoethoxy]-2,2-dimethylpropoxy]-N-heptylacetamide
CAS No.: 80712-94-3
Inhibitors
VCID: VC0519457
Molecular Formula: C31H62N2O6
Molecular Weight: 558.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 80712-94-3 |
---|---|
Product Name | N-(2-Ethoxyethyl)-2-[3-[2-[2-ethoxyethyl(heptyl)amino]-2-oxoethoxy]-2,2-dimethylpropoxy]-N-heptylacetamide |
Molecular Formula | C31H62N2O6 |
Molecular Weight | 558.8 g/mol |
IUPAC Name | N-(2-ethoxyethyl)-2-[3-[2-[2-ethoxyethyl(heptyl)amino]-2-oxoethoxy]-2,2-dimethylpropoxy]-N-heptylacetamide |
Standard InChI | InChI=1S/C31H62N2O6/c1-7-11-13-15-17-19-32(21-23-36-9-3)29(34)25-38-27-31(5,6)28-39-26-30(35)33(22-24-37-10-4)20-18-16-14-12-8-2/h7-28H2,1-6H3 |
Standard InChIKey | HHEANNFOQVQFBO-UHFFFAOYSA-N |
SMILES | CCCCCCCN(CCOCC)C(=O)COCC(C)(C)COCC(=O)N(CCCCCCC)CCOCC |
Canonical SMILES | CCCCCCCN(CCOCC)C(=O)COCC(C)(C)COCC(=O)N(CCCCCCC)CCOCC |
Appearance | Solid powder |
Description | AS-701 is a Li+ selective ionophore in the therapy of manic-depressive illness. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AS 701 AS-701 AS701 |
Reference | 1: Asliyuce S, Uzun L, Rad AY, Unal S, Say R, Denizli A. Molecular imprinting based composite cryogel membranes for purification of anti-hepatitis B surface antibody by fast protein liquid chromatography. J Chromatogr B Analyt Technol Biomed Life Sci. 2012 Mar 15;889-890:95-102. doi: 10.1016/j.jchromb.2012.02.001. Epub 2012 Feb 9. PubMed PMID: 22382092. 2: Okuda T, Iwase T, Ueda H, Suda Y, Tanaka S, Dokiya Y, Fushimi K, Hosoe M. The impact of volcanic gases from Miyake island on the chemical constituents in precipitation in the Tokyo metropolitan area. Sci Total Environ. 2005 Apr 1;341(1-3):185-97. Epub 2004 Nov 23. PubMed PMID: 15833251. 3: Goldshlegger R, Karlish SJ, Rephaeli A, Stein WD. The effect of membrane potential on the mammalian sodium-potassium pump reconstituted into phospholipid vesicles. J Physiol. 1987 Jun;387:331-55. PubMed PMID: 2443682; PubMed Central PMCID: PMC1192507. 4: Margalit R, Shanzer A. A study of Li+-selective permeation through lipid bilayer membranes mediated by a new ionophore (AS701). Biochim Biophys Acta. 1981 Dec 7;649(2):441-8. PubMed PMID: 7317408. |
PubChem Compound | 133528 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume